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Compound of Interest

Compound Name: 5-Fluoro-4-methylpyridin-3-amine
CAS No.: 1402672-74-5
Cat. No.: B11789265
Get Quote
. J

Executive Summary & Compound Identity

5-Fluoro-4-methylpyridin-3-amine is a tri-substituted pyridine derivative characterized by the
interplay of an electron-donating amine group, an electron-withdrawing fluorine atom, and a
sterically significant methyl group. Accurate structural assignment relies on distinguishing it
from its isomers (e.g., 3-fluoro-5-methylpyridin-4-amine) using specific scalar couplings
observed in NMR (
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Property Data
IUPAC Name 5-Fluoro-4-methylpyridin-3-amine
CAS Number 1402672-74-5
C
Molecular Formula H
FN
Molecular Weight 126.13 g/mol
Monoisotopic Mass 126.0593 Da
Appearance Off-white to pale yellow solid
Solubility DMSO, Methanol, Chloroform

Mass Spectrometry (MS) Profiling

Mass spectrometry provides the primary confirmation of molecular weight. For fluorinated
pyridines, the isotopic pattern is distinct due to the lack of

Clor

Br isotopes, but fragmentation often involves the loss of HF or HCN.

Experimental Protocol (LC-MS)

 lonization Source: Electrospray lonization (ESI) in Positive Mode (+ve).
» Mobile Phase: Acetonitrile : Water (0.1% Formic Acid).

¢ Flow Rate: 0.5 mL/min.

Diagnostic lons
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lon Type m/z (Observed) Interpretation
Protonated molecular ion
127.1
(Base Peak).
Sodium adduct (common in
149.1
unbuffered solvents).
Protonated dimer
253.2 _
(concentration dependent).
Loss of F (uncommon in soft
Fragment ~107.1

ESI) or HF.

Analyst Note: The presence of a clean [M+H]+ peak at 127.1 without significant M+2 isotopic

abundance (ruling out Cl/Br contaminants) is the first checkpoint for purity.

Infrared Spectroscopy (FT-IR)

IR analysis confirms the functional groups, specifically the primary amine and the fluorinated

heteroaromatic core.

Key Vibrational Modes
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Wavenumber (cm

Functional Group Assignment
)
Primary Amine (-NH N-H stretching (Doublet:
3400 - 3300 , _
) asymmetric & symmetric).
Methyl (-CH
2950 - 2920 C-H stretching (Weak).
)
o ] C=N/ C=C skeletal vibrations
1620 - 1590 Pyridine Ring ) )
(Aromatic breathing).
) C-F stretching (Strong, broad
1250 - 1150 Aryl Fluoride (C-F)
band).
) Out-of-plane bending (isolated
850 - 800 C-H Bending

aromatic protons).

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural elucidation. The presence of Fluorine-19 (spin 1/2,
100% abundance) introduces characteristic splitting patterns in both

H and

C spectra.

H NMR Data (400 MHz, DMSO- )

The proton spectrum is defined by two aromatic singlets (one significantly split by fluorine) and
a methyl doublet.
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Couplin
Shift ( o A
Multiplicity Integration Assignment ESEE |
» Ppm)
)
H6 (Adj. to N,
8.15-8.25 Doublet (or br s) 1H H
Ortho to F) z
H2 (Adj. to N, Negligible F
7.80 - 7.90 Singlet 1H Ortho to NH coupling (
) )
5.10-5.40 Broad Singlet 2H -NH Exchangeable
-CH
2.05-2.15 Doublet 3H Hz
(Pos 4)

Mechanistic Interpretation of Couplings:

e H6 (Position 6): Located between the Ring Nitrogen and the Fluorine at Position 5. While
ortho-fluorine coupling in benzene is large (8-10 Hz), in pyridine systems, the

can be compressed depending on the dihedral angle and substituent effects. It typically
appears as a distinct doublet.

e H2 (Position 2): Located between the Ring Nitrogen and the Amine at Position 3. It is para to
the Fluorine (5-position). Para-coupling (

) is usually zero or unresolved broadening, resulting in a singlet.
o Methyl (Position 4): Located ortho to the Fluorine. Long-range coupling (

) is consistently observed, splitting the methyl signal into a clear doublet (

Hz). This is the diagnostic fingerprint for the 4-Me-5-F regioisomer.

F NMR (376 MHz, DMSO- )

e Chemical Shift:
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-130.0 to -140.0 ppm (Typical for pyridyl fluorides).

o Multiplicity: Decoupled spectra show a singlet. Coupled spectra show complex splitting due
to H6 and Methyl protons.

Structural Elucidation Logic & Workflow

The following diagram illustrates the decision matrix for validating this specific isomer against
potential by-products (e.g., 4-amino-isomer or non-fluorinated impurities).
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Unknown Sample

(White Solid)

LC-MS Analysis
Target: [M+H]+ = 127.1

Mass Confirmed

1H NMR Analysis

(DMSO-d6)

Methyl Signal @ 2.1 ppm

Aromatic Region
(7.5 - 8.5 ppm)

Is Methyl a Doublet?

Yes (J ~ 2Hz)
(Indicates Ortho F)

2 Distinct Aromatic H?

No (Singlet)
(F not Ortho)

REJECT:
Isomer or Impurity

CONFIRMED IDENTITY:
5-Fluoro-4-methylpyridin-3-amine

Click to download full resolution via product page

Figure 1: Analytical workflow for the structural validation of 5-Fluoro-4-methylpyridin-3-amine,
highlighting the critical methyl-fluorine coupling checkpoint.
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Experimental Protocols

Sample Preparation for NMR
e Solvent Choice: Use DMSO-

(99.8% D) for optimal solubility and resolution of the amine protons. CDCI
may cause the amine peak to broaden or merge with the baseline.

e Concentration: Dissolve 5-10 mg of the solid amine in 0.6 mL of solvent.

« Filtration: If the solution is cloudy (presence of inorganic salts from synthesis), filter through a
cotton plug into the NMR tube.

Synthesis Context (For Reference)

While this guide focuses on characterization, understanding the origin aids in impurity profiling.
This compound is typically accessed via:

 Nitration of 3-fluoro-4-methylpyridine.
e Reduction of the resulting nitro-intermediate (using Fe/NH

Cl or Pd/C hydrogenation).

o Impurity Alert: Look for residual Nitro peaks (downfield shift) or des-fluoro analogs (loss of
splitting).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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